Cas no 177562-15-1 (O-n-Butanoyl-2,3-O-diisopropylidene-α-D-mannofuranoside)

• Product Name: O-n-Butanoyl-2,3-O-diisopropylidene-α-D-mannofuranoside
• CAS No: 177562-15-1
• MF: C₁₃H₂₂O₇
• MW: 290.309585094452
• CID: 1060172
• PubChem ID: 57347655
• Update Time: 2025-05-23

O-n-Butanoyl-2,3-O-diisopropylidene-α-D-mannofuranoside Chemical and Physical Properties

Names and Identifiers

• O-n-Butanoyl-2,3-O-diisopropylidene-α-D-mannofuranoside
• [(3aR,4R,6R)-6-(1,2-dihydroxyethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl] butanoate
• O-N-BUTANOYL-2,3-O-DIISOPROPYLIDENE-A-D-MANNOFURANOSIDE
• A-D-mannofuranoside
• O-n-Butanoyl-2,3-O-diisopropylidene-
• 2,3-O-(1-Methylethylidene)-α-D-Mannofuranose 1-Butanoate
• 177562-15-1
• 2,3-O-(1-Methylethylidene)-alpha-D-mannofuranose 1-Butanoate
• DTXSID60721481
• O-n-Butanoyl-2,3-O-diisopropylidene-alpha-D-mannofuranoside

• Inchi： 1S/C13H22O7/c1-4-5-8(16)17-12-11-10(19-13(2,3)20-11)9(18-12)7(15)6-14/h7,9-12,14-15H,4-6H2,1-3H3/t7?,9-,10?,11-,12+/m1/s1
• InChI Key： GJSSDRIKNAFDOR-MFORYSQASA-N
• SMILES： O1C(C)(C)O[C@H]2[C@@H](OC(CCC)=O)O[C@H](C(CO)O)C12

Computed Properties

• Exact Mass: 290.13700
• Monoisotopic Mass: 290.13655304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 94.4Ų

Experimental Properties

• Melting Point: 77-79°C
• PSA: 94.45000
• LogP: -0.07210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on O-n-Butanoyl-2,3-O-diisopropylidene-α-D-mannofuranoside

O-n-Butanoyl-2,3-O-diisopropylidene-α-D-mannofuranoside (CAS No. 177562-15-1): A Comprehensive Overview

O-n-Butanoyl-2,3-O-diisopropylidene-α-D-mannofuranoside (CAS No. 177562-15-1) is a complex carbohydrate derivative that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a butanoyl group at the O-position, and two isopropylidene groups at the 2,3 positions of the α-D-mannofuranoside moiety. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in various synthetic pathways.

The synthesis of O-n-Butanoyl-2,3-O-diisopropylidene-α-D-mannofuranoside involves several well-documented steps, including the protection of hydroxyl groups with isopropylidene acetals and the subsequent acylation with butyric anhydride. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using biocatalysts and microwave-assisted reactions. These methods not only reduce the environmental impact but also enhance the yield and purity of the final product.

In terms of its applications, O-n-Butanoyl-2,3-O-diisopropylidene-α-D-mannofuranoside has shown promise in various areas of medicinal chemistry. One notable application is in the development of glycoconjugates for targeted drug delivery. The presence of the butanoyl group and the protected sugar moiety allows for precise control over the release and targeting of therapeutic agents. Recent studies have demonstrated that glycoconjugates derived from this compound can effectively target specific cell types, enhancing the efficacy and reducing the side effects of drug treatments.

Beyond drug delivery, O-n-Butanoyl-2,3-O-diisopropylidene-α-D-mannofuranoside has also been explored for its potential in carbohydrate-based vaccines. The unique structure of this compound makes it an excellent candidate for mimicking natural carbohydrate antigens, which are crucial for eliciting immune responses. Research in this area has shown that glycoconjugates derived from this compound can induce robust immune responses, making them promising candidates for vaccine development.

In addition to its medicinal applications, O-n-Butanoyl-2,3-O-diisopropylidene-α-D-mannofuranoside has been studied for its potential in materials science. The compound's ability to form stable complexes with metal ions has led to its use in the synthesis of metallopolymers and other functional materials. These materials have applications in areas such as catalysis, sensing, and energy storage. Recent research has focused on optimizing the conditions for forming these complexes to enhance their stability and functionality.

The physical and chemical properties of O-n-Butanoyl-2,3-O-diisopropylidene-α-D-mannofuranoside have been extensively characterized using various analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy has been particularly useful in elucidating the structure and conformation of this compound. High-resolution mass spectrometry (HRMS) has also been employed to confirm its molecular weight and purity. These analytical methods provide valuable insights into the behavior of this compound under different conditions.

In conclusion, O-n-Butanoyl-2,3-O-diisopropylidene-α-D-mannofuranoside (CAS No. 177562-15-1) is a versatile compound with a wide range of applications in organic chemistry, medicinal chemistry, and materials science. Its unique structural features make it an attractive candidate for various synthetic pathways and functional materials. Ongoing research continues to uncover new possibilities for this compound, further highlighting its importance in modern scientific endeavors.